Risedronic acid
Risedronic acid
Risedronate, also known as actonel or risedronic acid, belongs to the class of organic compounds known as bisphosphonates. These are organic compounds containing two phosphonate groups linked together through a carbon atoms. Risedronate is a drug which is used for the treatment of paget's disease of the bone (osteitis deformans), postmenopausal and glucocorticoid-induced osteoporosis. Risedronate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Risedronate has been detected in multiple biofluids, such as urine and blood. Within the cell, risedronate is primarily located in the cytoplasm. In humans, risedronate is involved in the risedronate action pathway. Risedronate is a potentially toxic compound.
Risedronic acid is a member of pyridines.
Risedronic acid is a Bisphosphonate. The chemical classification of risedronic acid is Diphosphonates.
Risedronic acid is a member of pyridines.
Risedronic acid is a Bisphosphonate. The chemical classification of risedronic acid is Diphosphonates.
Brand Name:
Vulcanchem
CAS No.:
105462-24-6
VCID:
VC0001250
InChI:
InChI=1S/C7H11NO7P2/c9-7(16(10,11)12,17(13,14)15)4-6-2-1-3-8-5-6/h1-3,5,9H,4H2,(H2,10,11,12)(H2,13,14,15)
SMILES:
C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O
Molecular Formula:
C7H11NO7P2
Molecular Weight:
283.11 g/mol
Risedronic acid
CAS No.: 105462-24-6
APIs
VCID: VC0001250
Molecular Formula: C7H11NO7P2
Molecular Weight: 283.11 g/mol
| CAS No. | 105462-24-6 |
|---|---|
| Product Name | Risedronic acid |
| Molecular Formula | C7H11NO7P2 |
| Molecular Weight | 283.11 g/mol |
| IUPAC Name | (1-hydroxy-1-phosphono-2-pyridin-3-ylethyl)phosphonic acid |
| Standard InChI | InChI=1S/C7H11NO7P2/c9-7(16(10,11)12,17(13,14)15)4-6-2-1-3-8-5-6/h1-3,5,9H,4H2,(H2,10,11,12)(H2,13,14,15) |
| Standard InChIKey | IIDJRNMFWXDHID-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O |
| Canonical SMILES | C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O |
| Boiling Point | 692.3 |
| Melting Point | 252-262 |
| Physical Description | Solid |
| Description | Risedronate, also known as actonel or risedronic acid, belongs to the class of organic compounds known as bisphosphonates. These are organic compounds containing two phosphonate groups linked together through a carbon atoms. Risedronate is a drug which is used for the treatment of paget's disease of the bone (osteitis deformans), postmenopausal and glucocorticoid-induced osteoporosis. Risedronate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Risedronate has been detected in multiple biofluids, such as urine and blood. Within the cell, risedronate is primarily located in the cytoplasm. In humans, risedronate is involved in the risedronate action pathway. Risedronate is a potentially toxic compound. Risedronic acid is a member of pyridines. Risedronic acid is a Bisphosphonate. The chemical classification of risedronic acid is Diphosphonates. |
| Related CAS | 115436-72-1 (mono-hydrochloride salt) |
| Solubility | Miscible in water. /Estimated/ 1.04e+01 g/L |
| Synonyms | 1-Hydroxy-2-(3-pyridyl)ethylidene diphosphonate 2-(3-pyridinyl)-1-hydroxyethylidene-bisphosphonate 2-(3-pyridinyl)-1-hydroxyethylidenebisphosphonate Actonel Atelvia Bisphosphonate Risedronate Sodium risedronate risedronate sodium Risedronate Sodium, Bisphosphonate risedronic acid risedronic acid, monosodium salt Sodium, Bisphosphonate Risedronate |
| Vapor Pressure | 2.1X10-11 mm Hg at 25 °C /Estimated/ |
| PubChem Compound | 5245 |
| Last Modified | Nov 11 2021 |
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